Cas no 2034608-46-1 (5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine)

• Product Name: 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine
• CAS No: 2034608-46-1
• MF: C₁₂H₁₅FN₆
• MW: 262.286104440689
• CID: 6206350
• PubChem ID: 121020774
• Update Time: 2025-10-29

5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine
• AKOS026703433
• CHEMBL4933013
• 2034608-46-1
• 5-fluoro-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]pyrimidine
• F6544-1376
• 5-fluoro-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)pyrimidine
• 5-fluoro-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C12H15FN6/c1-17-3-2-14-12(17)19-6-4-18(5-7-19)11-15-8-10(13)9-16-11/h2-3,8-9H,4-7H2,1H3
• InChI Key： AWQNCPKSAIFQRT-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1CCN(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 262.13422267g/mol
• Monoisotopic Mass: 262.13422267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.1Ų

Additional information on 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine

Introduction to 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine (CAS No. 2034608-46-1)

5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine, identified by its CAS number 2034608-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine incorporates several key pharmacophoric elements, including a pyrimidine core, a fluoro substituent, and a piperazine moiety linked to a 1-methylimidazole group. These structural features contribute to its potential biological activity by influencing interactions with biological targets such as enzymes and receptors. The presence of the fluoro atom, in particular, is well-documented to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and immunological pathways. 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine has been investigated for its potential role in addressing various neurological disorders due to its ability to interact with neurotransmitter systems. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of conditions such as cognitive impairment and neuroinflammation. The piperazine and imidazole moieties are known to have favorable pharmacokinetic profiles, which could translate into improved bioavailability and reduced side effects.

The introduction of the fluoro substituent into the pyrimidine ring not only enhances the compound's stability but also influences its electronic properties, potentially affecting its binding mode to biological targets. This modification is a common strategy in medicinal chemistry to optimize drug-like properties. The combination of these structural elements makes 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine a versatile scaffold for further derivatization and lead optimization.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrimidine derivatives have long been recognized for their role in inhibiting key enzymes involved in cancer cell proliferation. The fluorine atom's ability to participate in hydrogen bonding and its electronic effects can further modulate the compound's interaction with enzymes such as kinases, which are often overexpressed in cancer cells. Early preclinical studies have indicated that derivatives of this class may exhibit inhibitory activity against specific oncogenic pathways, making them attractive candidates for further investigation.

The synthesis of 5-fluoro-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine into the pyrimidine ring is particularly challenging due to the reactivity of fluorine-containing intermediates. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecular frameworks with high efficiency. This progress has been instrumental in expanding the library of fluorinated heterocycles available for drug discovery.

Recent advancements in computational chemistry have also played a crucial role in understanding the binding interactions of 5-fluoro-2-(4-(1-methylimidazolium)-1-piperazinyl)pyrimidin (a related derivative) with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including those involved in inflammatory responses and cell signaling pathways. These insights have guided the design of more potent analogs with improved pharmacological profiles.

The pharmaceutical industry has shown particular interest in developing novel therapeutic agents that leverage fluorine chemistry due to its proven ability to enhance drug efficacy and bioavailability. 5-fluoro-pyrimidine-piperazine hybrids, such as 5-fluoro-pyrimidin-pyrazole-piperazine derivatives, represent a subset of these compounds that have demonstrated promise in preclinical models. The structural diversity within this class allows for fine-tuning of pharmacokinetic properties, making them valuable tools for addressing unmet medical needs.

In conclusion, 5-fluoro-pyrimidin-pyrazole-piperazine derivatives represent an exciting area of research with significant therapeutic potential. The unique structural features of these compounds, including their fluorinated pyrimidine core and piperazine moiety, make them attractive candidates for further exploration in drug discovery programs. As our understanding of biological pathways continues to evolve, compounds like 5-fluoro-pyrazin-pyridine derivatives will likely play an increasingly important role in the development of novel treatments for neurological and oncological disorders.